Cas no 110522-84-4 (N-[1-[(2S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide)

• Product Name: N-[1-[(2S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide
• CAS No: 110522-84-4
• MF: C₄₃H₅₄N₅O₈P
• MW: 799.891332149506
• CID: 128843
• PubChem ID: 13888022
• Update Time: 2025-04-18

N-[1-[(2S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-,3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite] (9CI)
• Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-,3'-[2-cyan...
• Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)-,3'-[2-cyanoethyl bis(1-methylethyl)phosph
• IBU-DC Phosphoramidite
• N4-Isobutyryl-5'-O-DMT-2’-deoxycytidine-3'-CE Phosphoramidite
• Dmt-Dcytidine (N6-Benzoyl) Cyanoethyl Phosphoramidite)
• IBU-4,4'-DMT-deoxycytidine cyanoethyl DIIP phosphoramidite
• 2'-Deoxy-5'-O-DMT-N4-isobutyrylcytidine 3'-CE phosphoramidite
• 5'-O-DMT-N4-Isobutyryl-2'-deoxycytidine-3'-CE Phosphoramidite
• N4-Isobutyryl-5'-O-DMT-2'-deoxycytidine-3'-CE Phosphoramidite
• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-(2-methyl-1-oxopropyl)cytidine 3'-[2-cyanoethyl bis(1-methylethyl)phosphoramidite]
• N-[1-[(2S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)ami
• HY-138584
• N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide
• AKOS016009504
• 110522-84-4
• (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(4-isobutyramido-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• DTXSID50551890
• IBU-DCPhosphoramidite
• 5'-O-[Bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-{(2-cyanoethoxy)[di(propan-2-yl)amino]phosphanyl}-2'-deoxy-N-(2-methylpropanoyl)cytidine
• CS-0159233
• AC-32362
• DA-49882
• N-[1-[(2S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-methylpropanamide

• MDL： MFCD00079384
• Inchi： 1S/C43H54N5O8P/c1-29(2)41(49)45-39-23-25-47(42(50)46-39)40-27-37(56-57(54-26-12-24-44)48(30(3)4)31(5)6)38(55-40)28-53-43(32-13-10-9-11-14-32,33-15-19-35(51-7)20-16-33)34-17-21-36(52-8)22-18-34/h9-11,13-23,25,29-31,37-38,40H,12,26-28H2,1-8H3,(H,45,46,49,50)/t37-,38+,40+,57?/m0/s1
• InChI Key： TXZRTLKYXTXDQF-PBRWWWDFSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](N2C(N=C(C=C2)NC(C(C)C)=O)=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 78.98236
• Monoisotopic Mass: 799.37100070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 57
• Rotatable Bond Count: 19
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 6.2

Experimental Properties

• Solubility: Insuluble (8.8E-5 g/L) (25 ºC),
• PSA: 72.14